5-Bromo-2-naphthyl 1-naphthoate

• Molecular Formula: C21H13BrO2
• Molecular Weight: 377.2 g/mol
• IUPAC Name: (5-bromonaphthalen-2-yl) naphthalene-1-carboxylate
• InChI: InChI=1S/C21H13BrO2/c22-20-10-4-7-15-13-16(11-12-18(15)20)24-21(23)19-9-3-6-14-5-1-2-8-17(14)19/h1-13H
• InChI Key: CMXFTWMIBUGQGP-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C=CC=C2C(=O)OC3=CC4=C(C=C3)C(=CC=C4)Br

Description

It is derived from 5-bromo-2-naphthoic acid (C₁₁H₇BrO₂, CAS 1013-83-8) esterified with 1-naphthol. The bromine substituent at position 5 of the 2-naphthoyl group and the 1-naphthyl ester moiety contribute to its steric and electronic properties, influencing reactivity and intermolecular interactions.

Naphthoate esters are widely used as ligands in coordination chemistry, intermediates in organic synthesis, and precursors for pharmaceuticals like adapalene . The bromine atom enhances electrophilicity, making this compound a candidate for cross-coupling reactions (e.g., Suzuki-Miyaura) or halogen exchange processes.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares key properties of 5-Bromo-2-naphthyl 1-naphthoate with structurally related naphthoate derivatives:

Compound	Molecular Formula	Substituents	Molecular Weight (g/mol)	Melting Point (K)	Key Applications/Reactivity
5-Bromo-2-naphthyl 1-naphthoate	~C₂₁H₁₃BrO₂*	5-Br (2-naphthoyl), 1-O-naphthyl ester	~377.2	Not reported	Pharmaceuticals, catalytic ligands
Methyl 5-bromo-1-naphthoate	C₁₂H₉BrO₂	5-Br (1-naphthoyl), methyl ester	265.1	Not reported	Organic synthesis intermediates
4-Nitrophenyl 1-naphthoate	C₁₇H₁₁NO₄	4-NO₂ (phenyl), 1-O-naphthoyl ester	293.3	385–393	NSAID precursors, nitro reduction
Methyl 1-bromo-2-naphthoate	C₁₂H₉BrO₂	1-Br (2-naphthoyl), methyl ester	265.1	Not reported	Dye synthesis, crystal engineering

*Inferred from 5-bromo-2-naphthoic acid (C₁₁H₇BrO₂, MW 251.1 ) and 1-naphthol (C₁₀H₈O, MW 144.2).

Key Observations:

• Substituent Position : The bromine position (5 vs. 1) and ester group (naphthyl vs. methyl) significantly alter steric bulk and electronic effects. For example, Methyl 1-bromo-2-naphthoate has bromine at position 1, which may hinder electrophilic substitution compared to 5-bromo derivatives.
• Melting Points : 4-Nitrophenyl 1-naphthoate exhibits a higher melting point (385–393 K) due to planar aromatic stacking (dihedral angle: 8.66° between rings) and C–H···O interactions . Brominated analogs likely have lower melting points due to reduced polarity.
• Reactivity : Bromine in 5-Bromo-2-naphthyl 1-naphthoate facilitates cross-coupling reactions, whereas the nitro group in 4-nitrophenyl derivatives enables reduction to amines for drug synthesis .